![molecular formula C15H17NOS3 B2990760 1-(7-(Thiophen-2-yl)-1,4-thiazepan-4-yl)-2-(thiophen-3-yl)ethanone CAS No. 1706183-39-2](/img/structure/B2990760.png)
1-(7-(Thiophen-2-yl)-1,4-thiazepan-4-yl)-2-(thiophen-3-yl)ethanone
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Description
1-(7-(Thiophen-2-yl)-1,4-thiazepan-4-yl)-2-(thiophen-3-yl)ethanone is a useful research compound. Its molecular formula is C15H17NOS3 and its molecular weight is 323.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Anticancer Activities
Compounds derived from thiophene and thiazole moieties have been synthesized and evaluated for their anticancer activities. For example, a study described the microwave-assisted synthesis of thiazolyl(hydrazonoethyl)thiazoles, showing promising antitumor activities against MCF-7 tumor cells, indicating their potential as anti-breast cancer agents (Mahmoud et al., 2021).
Anticandidal and Cytotoxicity Evaluation
Another study synthesized tetrazole derivatives, including thiophene derivatives, and assessed them for their anticandidal activity and cytotoxic effects. Some compounds demonstrated potent anticandidal properties with weak cytotoxicities, highlighting their potential in antifungal applications (Kaplancıklı et al., 2014).
Biological Activities of Thiazolo[3,2-a]benzimidazole Derivatives
Research into the synthesis of new 2-substituted 6-bromo-3-methylthiazolo[3,2-a]benzimidazole derivatives showed these compounds to have potent immunosuppressive and immunostimulatory effects, as well as inhibitory activities against LPS-stimulated NO generation, suggesting their multipotent biological activities (Abdel‐Aziz et al., 2011).
Antiproliferative Activity Against Cancer Cells
The synthesis of hydroxyl-containing benzo[b]thiophene analogs demonstrated selectivity towards laryngeal cancer cells, with significant antiproliferative activity. These findings suggest their potential in cancer therapy (Haridevamuthu et al., 2023).
Anti-Osteoporosis Agents
A novel series of 1-(benzo[b]thiophen-2-yl)ethanone analogues were synthesized and showed effectiveness in enhancing BMP-2 expression, indicating potential as anti-osteoporosis agents (Liu et al., 2009).
Properties
IUPAC Name |
2-thiophen-3-yl-1-(7-thiophen-2-yl-1,4-thiazepan-4-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NOS3/c17-15(10-12-4-8-18-11-12)16-5-3-14(20-9-6-16)13-2-1-7-19-13/h1-2,4,7-8,11,14H,3,5-6,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXZNHFCNIXYGKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCSC1C2=CC=CS2)C(=O)CC3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NOS3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.